Cas no 551907-64-3 (Thiophene-4)

• Product Name: Thiophene-4
• CAS No: 551907-64-3
• MF: C₁₆H₁₁F₅N₂O₄S
• MW: 422.326560258865
• CID: 5232275
• PubChem ID: 329825684
• Update Time: 2025-08-05

Thiophene-4 Chemical and Physical Properties

Names and Identifiers

• Thiophene-4
• 5-(Aminocarbonyl)-4-methyl-2-[(pentafluorobenzoyl)amino]-3-thiophenecarboxylic acid ethyl ester
• 3-Thiophenecarboxylic acid, 5-(aminocarbonyl)-4-methyl-2-[(2,3,4,5,6-pentafluorobenzoyl)amino]-, ethyl ester
• Thiophene-4 >=98% (HPLC)
• TP4

• MDL： MFCD01353700
• Inchi： 1S/C16H11F5N2O4S/c1-3-27-16(26)5-4(2)12(13(22)24)28-15(5)23-14(25)6-7(17)9(19)11(21)10(20)8(6)18/h3H2,1-2H3,(H2,22,24)(H,23,25)
• InChI Key： ANCBHJKEYPZCTE-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=C(F)C(F)=C(F)C(F)=C2F)SC(C(N)=O)=C(C)C=1C(OCC)=O

Experimental Properties

• Solubility: DMSO: soluble20mg/mL, clear

Thiophene-4 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Thiophene-4

Thiophene-4: A Comprehensive Overview

Thiophene-4, also known by its CAS number 551907-64-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, which belongs to the thiophene family, is characterized by its five-membered ring structure containing one sulfur atom and four carbon atoms. The presence of sulfur imparts unique electronic properties to thiophene derivatives, making them highly versatile in various applications.

The synthesis of Thiophene-4 can be achieved through several methods, including the Friedel-Crafts reaction, which involves the condensation of thiols with alkenes in the presence of a Lewis acid catalyst. Recent advancements have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to enhance yield and reduce reaction time. These methods have been documented in numerous scientific journals, highlighting the growing interest in optimizing the production of thiophene derivatives for industrial applications.

In terms of physical properties, Thiophene-4 exhibits a melting point of approximately 125°C and a boiling point around 180°C. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various chemical reactions. The compound's aromaticity contributes to its stability under normal conditions, although it can undergo oxidation under specific circumstances, leading to the formation of thiophenic acids or other derivatives.

The electronic properties of Thiophene-4 are particularly noteworthy. The sulfur atom in the ring introduces a degree of electron deficiency into the molecule, which enhances its conjugation and redox activity. This makes it an ideal candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating Thiophene-4 into polymer backbones can significantly improve charge transport properties, paving the way for next-generation electronic materials.

In the pharmaceutical industry, Thiophene-4 has been explored as a potential scaffold for drug development. Its ability to form hydrogen bonds and participate in π-π interactions makes it a valuable component in designing bioactive molecules. For instance, researchers have investigated its role in anti-inflammatory agents and anticancer drugs, where its unique reactivity and selectivity offer promising therapeutic outcomes.

The environmental impact of Thiophene-4 has also been a topic of recent research. Studies have shown that under certain conditions, this compound can degrade into less harmful byproducts through photochemical reactions or microbial degradation. This understanding is crucial for ensuring sustainable practices in industries that utilize thiophene derivatives.

In conclusion, Thiophene-4, with its CAS number 551907-64-3, stands as a testament to the versatility and potential of heterocyclic compounds in modern science. Its applications span across multiple disciplines, from materials science to pharmacology, driven by continuous advancements in synthetic methods and property characterization. As research progresses, it is anticipated that this compound will unlock even more innovative uses, further solidifying its importance in both academic and industrial settings.